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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,
and potential applications of 2,5,6-trichlorobenzo[d]thiazole. The information is curated to
support research and development efforts in medicinal chemistry and materials science.

Introduction to Benzothiazoles and 2,5,6-
Trichlorobenzo[d]thiazole

The benzothiazole scaffold is a privileged heterocyclic structure found in a wide array of
biologically active compounds and functional materials.[1] Its derivatives are known to exhibit
diverse pharmacological activities, including antimicrobial, anticancer, and neuroprotective
properties.[1] The substitution pattern on the benzothiazole ring system, particularly with
electron-withdrawing groups like chlorine, can significantly modulate its physicochemical and
biological properties.[2]

2,5,6-Trichlorobenzo[d]thiazole is a specific isomer within the trichlorinated benzothiazole
family. The presence and position of the three chlorine atoms are expected to influence its
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reactivity, lipophilicity, and metabolic stability, making it a compound of interest for further
investigation in drug discovery and materials science.

Physicochemical Properties

Understanding the fundamental physicochemical properties of 2,5,6-trichlorobenzo[d]thiazole
Is crucial for its application in experimental settings. While some specific experimental data
such as melting and boiling points are not readily available in public literature, key identifiers
and calculated properties have been compiled.

Property Value Source
Molecular Formula C7H2CIsNS [3]
Molecular Weight 238.5 g/mol [3]

2,5,6-trichloro-1,3-
IUPAC Name , (3]
benzothiazole

CAS Number 120258-61-9 [31[4]
PubChem CID 22125400 [31[4]
Appearance Solid (Predicted) [3]

C1=C2C(=CC(=C1CI)C)SC(=
SMILES [3]
N2)Cl

INChI=1S/C7H2CI3NS/c8-3-1-
InChl 5-6(2-4(3)9)12-7(10)11-5/h1- [3]
2H

Synthesis of Substituted Benzothiazoles

While a specific, detailed synthesis protocol for 2,5,6-trichlorobenzo[d]thiazole is not
extensively documented in readily accessible literature, its synthesis can be logically inferred
from established methods for preparing substituted benzothiazoles. The classical and most
widely used method for thiazole ring synthesis is the Hantzsch thiazole synthesis.[5] Modern
synthetic strategies for benzothiazoles often involve the condensation of 2-aminothiophenols
with various electrophiles or intramolecular cyclization reactions.[6][7]
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A plausible synthetic approach for 2,5,6-trichlorobenzo[d]thiazole would likely start from a
correspondingly substituted aniline derivative. For instance, a synthetic route could involve the
bromocyclization of a substituted aniline with potassium thiocyanate.[8]

Below is a conceptual workflow for the synthesis of a substituted benzothiazole, which could be
adapted for 2,5,6-trichlorobenzo[d]thiazole.

Caption: Conceptual diagram of the chemical reactivity of 2,5,6-Trichlorobenzo[d]thiazole.

Potential Applications

Given the known biological activities of benzothiazole derivatives, 2,5,6-
trichlorobenzo[d]thiazole serves as a valuable scaffold for the development of novel
therapeutic agents and functional materials.

» Medicinal Chemistry: The trichlorinated pattern can enhance lipophilicity, potentially
improving cell membrane permeability. The reactivity at the 2-position allows for the
introduction of various pharmacophores to explore structure-activity relationships (SAR) for
indications such as cancer, infectious diseases, and neurological disorders. [1]* Materials
Science: Benzothiazole derivatives have been investigated for their optical and electronic
properties. [9]The introduction of chlorine atoms can tune these properties, suggesting
potential applications in organic electronics, such as in organic light-emitting diodes (OLEDSs)
or as fluorescent probes. [9]

Experimental Protocols

While a specific protocol for 2,5,6-trichlorobenzo[d]thiazole is not available, a general
procedure for the synthesis of a substituted benzothiazole from a substituted aniline is provided
below as a representative example. This protocol would require optimization for the specific
target molecule.

Synthesis of a 6-Substituted 2-Aminobenzothiazole (General Procedure)
» Thiocyanation of Substituted Aniline:

o Dissolve the appropriately substituted aniline (1.0 eq) in a suitable solvent such as acetic
acid.
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o Add potassium thiocyanate (KSCN) (2.0-3.0 eq) to the solution.
o Cool the mixture in an ice bath.

o Slowly add a solution of bromine (1.1 eq) in acetic acid, maintaining the temperature
below 10 °C.

o Stir the reaction mixture at room temperature for several hours until the reaction is
complete (monitored by TLC).

o Pour the reaction mixture into ice water and neutralize with a suitable base (e.g., sodium
hydroxide solution).

o Collect the precipitate by filtration, wash with water, and dry.

e Purification:

o The crude product can be purified by recrystallization from a suitable solvent (e.g.,
ethanol) or by column chromatography on silica gel.

Characterization: The structure of the synthesized compound should be confirmed by
spectroscopic methods such as *H NMR, 13C NMR, and mass spectrometry.

Safety Information

2,5,6-Trichlorobenzo[d]thiazole is classified with the GHSO7 pictogram, indicating it can be
harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause
respiratory irritation. [3][10] Hazard Statements: H302, H315, H319, H335 [3] Precautionary
Statements: P261, P305+P351+P338 [3] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
All work should be conducted in a well-ventilated fume hood.

Conclusion

2,5,6-Trichlorobenzo[d]thiazole is a halogenated heterocyclic compound with significant

potential for applications in both medicinal chemistry and materials science. Its synthesis can
be approached through established methods for substituted benzothiazoles, and its reactivity
offers opportunities for further functionalization. The information provided in this guide serves
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as a foundational resource for researchers and scientists interested in exploring the chemical
and biological properties of this and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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